Cas no 1785636-49-8 (3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-)

• Product Name: 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-
• CAS No: 1785636-49-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5275592
• Update Time: 2025-06-13

3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-

• Inchi： 1S/C12H20N4/c1-15-2-4-16(5-3-15)10-12-6-11(7-13)8-14-9-12/h6,8-9H,2-5,7,10,13H2,1H3
• InChI Key： LVJXVZXUWGHZIS-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN2CCN(C)CC2)C=C1CN

Additional information on 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-

Comprehensive Overview of 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 1785636-49-8)

3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 1785636-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its binding affinity with various biological targets.

The compound's CAS number 1785636-49-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-, highlights the presence of a methylpiperazine group attached to a pyridinemethanamine backbone. This structural configuration is often associated with enhanced solubility and bioavailability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- has surged due to their versatility in designing novel therapeutics. Topics such as "drug repurposing" and "targeted drug delivery" have become hot trends in the scientific community, and this compound's potential role in these areas is under active investigation. Its piperazine moiety, in particular, is known to interact with central nervous system (CNS) receptors, sparking interest in neurological applications.

From a synthetic chemistry perspective, CAS No. 1785636-49-8 represents a challenging yet rewarding target for organic synthesis. Researchers often explore cross-coupling reactions and reductive amination techniques to construct its framework. The compound's stability under physiological conditions is another area of focus, as it impacts its suitability for in vivo studies. Questions like "How to improve the yield of 3-Pyridinemethanamine derivatives?" or "What are the optimal conditions for its purification?" are frequently searched in academic and industrial forums.

The growing interest in personalized medicine and precision oncology has further elevated the relevance of compounds like 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-. Its potential to modulate specific protein-protein interactions or enzyme activity aligns with the quest for tailored therapeutic solutions. Additionally, its structural analogs are being screened for anti-inflammatory and antimicrobial properties, addressing global health challenges such as antibiotic resistance.

In conclusion, 3-Pyridinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 1785636-49-8) stands as a promising candidate in modern chemical and pharmacological research. Its multifaceted applications, coupled with the rising demand for bioactive small molecules, ensure its continued relevance in scientific advancements. Future studies may uncover even broader utilities, solidifying its place in the next generation of therapeutic agents.